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Compound of Interest

Compound Name: D-ribo-Phytosphingosine-13C2,d2

Cat. No.: B030863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies for synthesizing

isotopically labeled phytosphingosine, a crucial tool for researchers in sphingolipid metabolism,

signaling, and drug development. The ability to trace and quantify phytosphingosine and its

metabolites is paramount to understanding their roles in various physiological and pathological

processes, including skin barrier function, inflammation, and apoptosis. This document details

both biological and chemical synthesis strategies for deuterium, carbon-13, and nitrogen-15

labeling, presents quantitative data in structured tables, and illustrates relevant biological

pathways using detailed diagrams.

Introduction to Phytosphingosine and Isotopic
Labeling
Phytosphingosine is a bioactive sphingoid base, structurally similar to sphingosine but with an

additional hydroxyl group. It is a key component of ceramides and other complex sphingolipids,

particularly abundant in plants, yeast, and mammalian skin. Isotopically labeled

phytosphingosine analogues, where specific atoms are replaced with their heavier, stable

isotopes (e.g., ²H, ¹³C, ¹⁵N), are indispensable for a variety of research applications. These

labeled compounds serve as internal standards for accurate quantification by mass

spectrometry, as tracers to elucidate metabolic pathways, and as probes in nuclear magnetic

resonance (NMR) studies to investigate molecular interactions.
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Biosynthetic Pathways for Isotopic Labeling
The de novo biosynthesis of phytosphingosine offers a versatile route for incorporating isotopic

labels by providing labeled precursors in cell or yeast cultures. The pathway begins with the

condensation of a fatty acyl-CoA, typically palmitoyl-CoA, with serine.

The key steps for labeling are as follows:

Nitrogen-15 Labeling: Can be achieved by supplying ¹⁵N-labeled L-serine to the culture

medium. The nitrogen atom from serine is directly incorporated into the phytosphingosine

backbone.

Carbon-13 Labeling: Can be accomplished by using ¹³C-labeled L-serine or ¹³C-labeled

palmitic acid as precursors. The choice of labeled precursor will determine the position of the

¹³C atoms in the final molecule.

Deuterium Labeling: Can be introduced by using deuterated L-serine or deuterated palmitic

acid.

De Novo Synthesis Pathway of Phytosphingosine
The biosynthesis of phytosphingosine is a multi-step enzymatic process primarily occurring in

the endoplasmic reticulum.

De Novo Biosynthesis of Phytosphingosine.

Chemical Synthesis of Isotopically Labeled
Phytosphingosine
Chemical synthesis provides precise control over the position of isotopic labels, which is often

challenging to achieve through biosynthetic methods. The stereoselective synthesis of

phytosphingosine, with its multiple chiral centers, is a complex undertaking.

Deuterium Labeling
The introduction of deuterium into the phytosphingosine backbone can be achieved through

various synthetic strategies. One common approach involves the use of deuterated reducing

agents or building blocks. While a detailed protocol for the direct deuteration of
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phytosphingosine is not readily available in the literature, methods developed for the synthesis

of deuterated sphingosine can be adapted. For instance, deuteration at specific positions can

be achieved using deuterated reagents in key synthetic steps.

Table 1: Summary of a Representative Deuterium Labeling Approach for a Related Sphingoid

Base

Labeled
Compoun
d

Labeling
Position

Precursor
Key
Reagent

Reported
Yield

Isotopic
Enrichme
nt

Referenc
e

3,4,5-

trideuterio-

d-erythro-

sphingosin

e

C3, C4, C5

N-Boc-L-

serine

methyl

ester

NaBD₄,

ND₄Cl in

D₂O

Not

Specified
High [1]

Note: This data is for sphingosine, a structurally related molecule. The methodology may be

adaptable for phytosphingosine synthesis.

Carbon-13 Labeling
A regio- and stereoselective method for the incorporation of a ¹³C nuclide into D-ribo-

phytosphingosine has been reported. This synthesis utilizes a samarium(II) iodide (SmI₂)-

mediated three-component coupling reaction with a ¹³C-labeled isocyanide, which serves as a

¹³CH-NH₂ precursor.

Table 2: Summary of a C-13 Labeling Synthesis for Phytosphingosine
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Labeled
Compoun
d

Labeling
Position

Key
Reaction

Key
Reagent

Reported
Yield

Isotopic
Enrichme
nt

Referenc
e

[2-¹³C]D-

ribo-C₁₈-

phytosphin

gosine

C2

SmI₂-

mediated

three-

component

coupling

¹³C-labeled

isocyanide

Not

Specified
High

(Chemistry

Letters,

2003)

Note: The full paper is required to extract detailed yield and enrichment data.

Nitrogen-15 Labeling
Nitrogen-15 can be incorporated into the phytosphingosine molecule by utilizing a ¹⁵N-labeled

nitrogen source during the chemical synthesis. A common strategy involves the use of ¹⁵N-

labeled ammonia or an azide precursor in the introduction of the amino group.

Table 3: Potential Nitrogen-15 Labeling Strategies

Labeled
Compound

Labeling
Position

Potential
Precursor

Potential
Key
Reagent

Expected
Yield

Expected
Isotopic
Enrichment

[2-¹⁵N]D-ribo-

phytosphingo

sine

N at C2

Appropriately

protected

sugar

derivative

¹⁵N-azide

(e.g., NaN₃-

¹⁵N) or ¹⁵NH₃

Dependent

on specific

route

>98%

Note: This table represents a plausible synthetic approach, as specific literature with

quantitative data on ¹⁵N-phytosphingosine synthesis is scarce.

Experimental Protocols
Detailed experimental protocols are critical for the successful synthesis of isotopically labeled

compounds. The following sections outline generalized procedures based on published

methodologies for sphingolipid synthesis.
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General Procedure for Biosynthetic Labeling in Yeast
Culture Preparation: Prepare a suitable yeast culture medium (e.g., YPD).

Precursor Addition: Add the desired isotopically labeled precursor (e.g., ¹⁵N-L-serine, ¹³C-

palmitic acid) to the medium at a concentration optimized for uptake and incorporation.

Yeast Inoculation and Growth: Inoculate the medium with a starter culture of Saccharomyces

cerevisiae and incubate at 30°C with shaking until the desired cell density is reached.

Cell Harvesting: Harvest the yeast cells by centrifugation.

Lipid Extraction: Extract the total lipids from the yeast pellet using a suitable solvent system

(e.g., chloroform:methanol).

Purification: Purify the isotopically labeled phytosphingosine from the total lipid extract using

chromatographic techniques such as thin-layer chromatography (TLC) or column

chromatography.

General Considerations for Chemical Synthesis
The chemical synthesis of isotopically labeled phytosphingosine requires careful planning and

execution of a multi-step reaction sequence. Key considerations include:

Starting Material: The choice of an appropriate chiral starting material is crucial for

establishing the correct stereochemistry.

Protecting Groups: Orthogonal protecting groups are necessary to selectively mask and

deprotect the multiple hydroxyl and amino functionalities.

Isotope Incorporation: The isotopic label should be introduced at a late stage of the synthesis

if possible, to maximize the overall yield of the labeled product.

Purification and Characterization: Rigorous purification by chromatography and thorough

characterization by NMR and mass spectrometry are essential to confirm the structure and

isotopic enrichment of the final product.

Phytosphingosine Signaling Pathways
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Phytosphingosine and its phosphorylated derivative, phytosphingosine-1-phosphate (P1P), are

involved in various cellular signaling pathways that regulate processes such as cell growth,

apoptosis, and inflammation.

Phytosphingosine-1-Phosphate Signaling in Yeast
In yeast, phytosphingosine-1-phosphate has been shown to play a role in regulating gene

expression related to mitochondrial respiration.[2]

Phytosphingosine-1-Phosphate Signaling in Yeast.

Phytosphingosine in Skin Barrier Function
In mammalian skin, phytosphingosine is a crucial component of ceramides that form the lipid

barrier of the stratum corneum, which is essential for preventing water loss and protecting

against external insults.

Role of Phytosphingosine in Skin Barrier Function.

Conclusion
The synthesis of isotopically labeled phytosphingosine is a challenging yet essential endeavor

for advancing our understanding of sphingolipid biology. This guide has provided an overview

of the key biosynthetic and chemical strategies for deuterium, carbon-13, and nitrogen-15

labeling. While detailed protocols for the chemical synthesis of labeled phytosphingosine

remain somewhat limited in the public domain, the methodologies presented for related

sphingolipids offer a solid foundation for further development. The continued availability of

these powerful research tools will undoubtedly fuel future discoveries in the multifaceted roles

of phytosphingosine in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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